N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-(2,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2O2S/c1-20-12-7-8-15(21-2)14(9-12)19-16(22)18-10-11-5-3-4-6-13(11)17/h3-9H,10H2,1-2H3,(H2,18,19,22)
• InChI Key: KNBYTFBFPRCPHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)NCC2=CC=CC=C2Cl
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea, also known as U-69593, is a synthetic compound that belongs to the class of kappa-opioid receptor agonists. It was first synthesized in the early 1990s and has since been extensively studied for its potential therapeutic applications in various fields such as pain management, addiction treatment, and neuroprotection.

Scientific Research Applications

N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea has been extensively studied for its potential therapeutic applications in various fields such as pain management, addiction treatment, and neuroprotection. In the field of pain management, this compound has been shown to produce analgesic effects in animal models of acute and chronic pain, with a potency similar to that of morphine but with less potential for addiction and respiratory depression. In the field of addiction treatment, this compound has been shown to reduce drug-seeking behavior in animal models of cocaine and heroin addiction, suggesting its potential as a treatment for drug addiction. In the field of neuroprotection, this compound has been shown to protect against neuronal damage and death in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's, suggesting its potential as a treatment for these diseases.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea involves its binding to the kappa-opioid receptor, a G protein-coupled receptor that is widely distributed in the brain and spinal cord. Activation of the kappa-opioid receptor by this compound results in the inhibition of neurotransmitter release, which leads to the analgesic and anti-addictive effects of this compound. In addition, activation of the kappa-opioid receptor by this compound has been shown to modulate the activity of other neurotransmitter systems such as dopamine, serotonin, and glutamate, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mediated by its binding to the kappa-opioid receptor. In animal models, this compound has been shown to produce analgesia, reduce drug-seeking behavior, and protect against neuronal damage and death. In addition, this compound has been shown to modulate the activity of other neurotransmitter systems such as dopamine, serotonin, and glutamate, which may contribute to its therapeutic effects. However, the exact biochemical and physiological effects of this compound in humans are not well understood and require further research.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea for lab experiments is its high potency and selectivity for the kappa-opioid receptor, which allows for precise targeting of this receptor in animal models. In addition, this compound has a longer duration of action than other kappa-opioid receptor agonists, which may be advantageous for certain experiments. However, one limitation of this compound for lab experiments is its poor solubility in water, which may require the use of organic solvents or other methods to dissolve the compound.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-N'-(2,5-dimethoxyphenyl)thiourea. One direction is to further investigate its potential as a treatment for pain management, addiction, and neurodegenerative diseases in humans. Another direction is to explore the effects of this compound on other neurotransmitter systems and their potential therapeutic applications. Additionally, further research is needed to understand the exact biochemical and physiological effects of this compound in humans and to develop more effective methods for administering the compound.